N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetamide
• InChI: InChI=1S/C28H28N4O2/c1-21-10-13-23(14-11-21)29-27(33)20-34-25-9-5-6-22-12-15-26(30-28(22)25)32-18-16-31(17-19-32)24-7-3-2-4-8-24/h2-15H,16-20H2,1H3,(H,29,33)
• InChI Key: NXJXCPNIZZABRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C28H28N4O2
• Molecular Weight: 452.5 g/mol

Description

N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide, also known as 4-MPQ, is an organic compound that has been studied extensively in both academic and industrial settings. It has been found to have a variety of potential applications in the scientific research field, ranging from its use as an inhibitor of enzymes to its potential as a therapeutic agent.

Scientific Research Applications

N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide has been studied for its potential applications in the scientific research field. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide has also been studied for its potential as a therapeutic agent, as it has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide has been studied for its potential to enhance cognitive function and memory.

Mechanism of Action

The exact mechanism of action of N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide is not yet fully understood. However, it has been hypothesized that N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide may act by inhibiting acetylcholinesterase, which would lead to an increase in the concentration of acetylcholine in the brain. This, in turn, may lead to an increase in cognitive function and memory. In addition, N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide may act by blocking the activity of certain enzymes involved in inflammation, oxidation, and cancer.
Biochemical and Physiological Effects
N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit acetylcholinesterase, leading to an increase in the concentration of acetylcholine in the brain. This, in turn, may lead to an increase in cognitive function and memory. In addition, N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide in lab experiments is its ability to inhibit acetylcholinesterase, which can be used to study the effects of acetylcholine on the brain. In addition, N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties, which can be used to study the effects of these compounds on the body. However, there are some limitations to using N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide in lab experiments. For example, it is not yet fully understood how N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide works, and its effects on the body are still being studied.

Future Directions

There are a variety of potential future directions for the study of N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide. For example, further research could be conducted to better understand the mechanism of action of N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide and its effects on the body. In addition, further research could be conducted to better understand the potential therapeutic applications of N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide. Finally, further research could be conducted to develop more efficient and cost-effective methods of synthesizing N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide.

Synthesis Methods

N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide is typically synthesized through a multi-step process beginning with the reaction of 2-amino-4-methylpyridine and 4-methylbenzaldehyde. This reaction yields 4-methyl-2-pyridone, which is then reacted with 4-methylbenzoyl chloride to form 4-methyl-2-pyridone-4-methylbenzoate. Finally, 4-methyl-2-pyridone-4-methylbenzoate is reacted with 4-methylpiperazine to produce N-(4-methylphenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide.